Cas no 1005142-16-4 (6-bromo-4,5,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.1.1]hexane-1-carboxamide)

• Product Name: 6-bromo-4,5,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.1.1]hexane-1-carboxamide
• CAS No: 1005142-16-4
• MF: C₁₉H₃₃BrN₂O
• MW: 385.382124662399
• CID: 5914697
• PubChem ID: 3710809
• Update Time: 2025-10-31

6-bromo-4,5,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.1.1]hexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4,5,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.1.1]hexane-1-carboxamide
• AF-399/41623841
• SMR000434632
• AKOS016055556
• 6-Bromo-4,5,5-trimethyl-bicyclo[2.1.1]hexane-1-carboxylic acid (2,2,6,6-tetramethyl-piperidin-4-yl)-amide
• AKOS002182519
• HMS2793P19
• CHEMBL1536983
• 1005142-16-4
• MLS000769899
• F1371-0123
• Bicyclo[2.1.1]hexane-1-carboxamide, 6-bromo-4,5,5-trimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)-

• Inchi： 1S/C19H33BrN2O/c1-15(2)10-12(11-16(3,4)22-15)21-14(23)19-9-8-18(7,13(19)20)17(19,5)6/h12-13,22H,8-11H2,1-7H3,(H,21,23)
• InChI Key： VEOCQHPHVDVKDX-UHFFFAOYSA-N
• SMILES： C12(C(NC3CC(C)(C)NC(C)(C)C3)=O)C(Br)C(C)(C1(C)C)CC2

Computed Properties

• Exact Mass: 384.17763g/mol
• Monoisotopic Mass: 384.17763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 456.1±45.0 °C(Predicted)
• pka: 15.19±0.60(Predicted)

Additional information on 6-bromo-4,5,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.1.1]hexane-1-carboxamide

Comprehensive Overview of 6-bromo-4,5,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.1.1]hexane-1-carboxamide (CAS No. 1005142-16-4)

The compound 6-bromo-4,5,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.1.1]hexane-1-carboxamide (CAS No. 1005142-16-4) is a highly specialized organic molecule with a unique bicyclic structure. Its complex nomenclature reflects its intricate chemical architecture, combining a bicyclo[2.1.1]hexane core with a tetramethylpiperidine moiety. This structural combination has garnered significant interest in pharmaceutical and materials science research due to its potential applications in drug discovery and advanced polymer formulations.

Recent trends in chemical research highlight growing interest in bicyclic compounds like this one, particularly for their stereochemical properties and potential as building blocks in medicinal chemistry. The presence of both bromine and carboxamide functional groups makes this compound particularly versatile for further synthetic modifications. Researchers are increasingly exploring such structures in the development of novel bioactive molecules, with particular attention to their potential in addressing current challenges in therapeutic areas such as neurological disorders and metabolic diseases.

The 6-bromo-4,5,5-trimethyl substitution pattern on the bicyclic framework contributes to the compound's unique electronic and steric properties, which are currently being investigated for their influence on molecular recognition processes. Meanwhile, the 2,2,6,6-tetramethylpiperidin-4-yl group introduces interesting conformational constraints that may affect binding affinity in potential biological targets. These structural features align with current research priorities in fragment-based drug design, where such rigid frameworks are valued for their ability to explore chemical space efficiently.

From a synthetic chemistry perspective, the CAS 1005142-16-4 compound represents an excellent example of modern organic synthesis challenges. The construction of its bicyclo[2.1.1]hexane skeleton requires sophisticated methodologies, making it a subject of interest in methodological development studies. Recent publications have highlighted innovative approaches to similar strained ring systems, reflecting the compound's relevance to cutting-edge synthetic organic chemistry.

In materials science applications, derivatives of 6-bromo-4,5,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.1.1]hexane-1-carboxamide have shown promise as components in advanced polymer systems. The steric bulk provided by the multiple methyl groups may contribute to enhanced thermal stability in polymeric materials, a property highly sought after in high-performance applications. Current research trends in sustainable materials have increased attention on such structurally complex additives that can improve material properties without environmental concerns.

The analytical characterization of this compound presents its own set of challenges and opportunities. Modern techniques such as high-field NMR spectroscopy and high-resolution mass spectrometry are essential for confirming the structure of CAS 1005142-16-4 and its derivatives. These analytical challenges mirror broader trends in chemical characterization, where increasingly complex molecules push the boundaries of current analytical methodologies.

From a commercial perspective, the availability of 6-bromo-4,5,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.1.1]hexane-1-carboxamide remains limited to specialized chemical suppliers, reflecting both its niche applications and the synthetic challenges involved in its production. This scarcity has prompted interest in developing more efficient synthetic routes, with recent literature suggesting potential catalytic approaches that could improve accessibility for research purposes.

Looking forward, the unique structural features of this compound position it as a potentially valuable tool in chemical biology and medicinal chemistry research. The growing emphasis on three-dimensionality in drug design makes the bicyclo[2.1.1]hexane scaffold particularly attractive, while the tetramethylpiperidine component offers opportunities for further derivatization. These attributes align well with current pharmaceutical industry priorities focused on overcoming flatland in small molecule therapeutics.

Environmental and safety considerations for this compound follow standard laboratory protocols for handling organic chemicals. While not classified as hazardous under current regulations, proper precautions should be taken when working with CAS 1005142-16-4, particularly regarding its brominated nature. These handling requirements are typical for research chemicals of this complexity and reflect broader trends in laboratory safety practices.

In conclusion, 6-bromo-4,5,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.1.1]hexane-1-carboxamide represents an intriguing case study in modern chemical research. Its complex structure embodies several current trends in molecular design, from the exploration of strained ring systems to the incorporation of sterically demanding functional groups. As research continues to uncover new applications for such structurally unique compounds, this molecule will likely remain a subject of scientific interest across multiple disciplines.